(R)-Sortilin antagonist 1

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H24N2O4/c1-20(2,3)12-11-16(19(24)25)22-18(23)14-9-10-17(21-13-14)26-15-7-5-4-6-8-15/h4-10,13,16H,11-12H2,1-3H3,(H,22,23)(H,24,25)/t16-/m1/s1
• InChIKey: OWESOSHRVQOBOS-MRXNPFEDSA-N

(R)-Sortilin Antagonist 1 and Enantiomeric Relevance

(R)-Sortilin antagonist 1 is the chirally resolved (R)-enantiomer of Sortilin antagonist 1 (also designated compound 44), a small-molecule antagonist of the Vps10p-domain sorting receptor sortilin [1]. The racemic mixture, Sortilin antagonist 1, was disclosed in patent WO2022074119 and inhibits neurotensin (NTS) binding to sortilin with an IC50 of 20 nM [2]. The (R)-enantiomer is synthesized to provide a stereochemically defined tool compound for probing sortilin-mediated pro-neurotrophin signaling, particularly in apoptosis pathways implicated in hearing loss [1].

1 Stereochemically resolved (R)-enantiomer for sortilin signaling studies

2 Supports pro-neurotrophin/apoptosis pathway research

3 Derived from patent series WO2022074119

• [1] Kjølby, M.F., Nykjaer, A., Little, P., Cases, M. A sortilin antagonist for use in the prevention or treatment of hearing loss. WO2022074119A1, 2022. View Source
• [2] PeptideDB. Sortilin antagonist 1 (compound 44) – Bioactivity Data. CAS 2691846-93-0. View Source

Why (R)-Sortilin Antagonist 1 Is Irreplaceable

Sortilin antagonists from distinct chemical series display substantial variance in target engagement potency, with reported IC50 values spanning more than an order of magnitude (e.g., AF38469 IC50 = 330 nM vs. Sortilin antagonist 1 IC50 = 20 nM) [1]. Furthermore, within a single chemotype, stereochemistry critically governs binding: the (R)- and (S)-enantiomers of chiral sortilin antagonists can exhibit divergent affinity and functional activity at the sortilin ligand-binding pocket [2]. Substituting (R)-Sortilin antagonist 1 with a racemic mixture, the opposite enantiomer, or a structurally unrelated sortilin inhibitor therefore risks irreproducible pharmacology, altered dose-response relationships, and confounded interpretation of pro-neurotrophin/apoptosis pathway modulation.

Racemic mixture substitution

Presence of both enantiomers may confound sortilin binding readouts and functional interpretation.

Opposite (S)-enantiomer use

Significantly lower affinity of the distomer can shift dose-response relationships and obscure target engagement.

Structurally distinct antagonist

Different chemotypes (e.g., AF38469) exhibit altered pathway selectivity, limiting direct comparison of apoptosis endpoints.

• [1] PeptideDB. Sortilin antagonist 1 (compound 44) – Bioactivity Data. CAS 2691846-93-0. View Source
• [2] Kjølby, M.F., Nykjaer, A., Little, P., Cases, M. A sortilin antagonist for use in the prevention or treatment of hearing loss. WO2022074119A1, 2022. View Source

Quantitative Differentiation of (R)-Sortilin Antagonist 1

Binding Affinity Advantage Over AF38469

Sortilin antagonist 1 (the racemate from which the (R)-enantiomer is derived) inhibits neurotensin binding to sortilin with an IC50 of 20 nM [1]. This represents a 16.5-fold improvement in target engagement potency over the earlier sortilin inhibitor AF38469, which exhibits an IC50 of 330 nM in a comparable neurotensin-sortilin binding assay [2]. The (R)-enantiomer is expected to retain or exceed this potency based on patent SAR disclosures indicating that the (R)-configuration is the eutomer for this chemotype [3].

Sortilin Binding Affinity

Cross-study comparable

20 nM vs 330 nM IC50

Supports potency-context selection review

Enantiomer-specific IC50 pending disclosure

Evidence Dimension	Inhibition of neurotensin (NTS) binding to sortilin (IC50)
Target Compound Data	20 nM (Sortilin antagonist 1 racemate; individual enantiomer data pending disclosure)
Comparator Or Baseline	AF38469: IC50 = 330 nM
Quantified Difference	16.5-fold lower IC50 (higher potency) for Sortilin antagonist 1 vs AF38469
Conditions	In vitro neurotensin-sortilin competitive binding assay (biochemical). Exact assay format (e.g., TR-FRET, SPR) as per patent WO2022074119 and AF38469 primary report.

Why This Matters

A 16.5-fold potency gap directly influences the working concentration range required in cellular and in vivo experiments, making the higher-potency chemotype preferable when target engagement must be achieved with minimal off-target exposure.

• [1] PeptideDB. Sortilin antagonist 1 (compound 44) – Bioactivity Data. CAS 2691846-93-0. View Source
• [2] Schrøder, T.J., et al. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Bioorg. Med. Chem. Lett. 2014, 24, 177–180. View Source
• [3] Kjølby, M.F., Nykjaer, A., Little, P., Cases, M. A sortilin antagonist for use in the prevention or treatment of hearing loss. WO2022074119A1, 2022. View Source

Stereospecific Sortilin Engagement

The (R)-enantiomer of Sortilin antagonist 1 is specifically identified as the active stereoisomer in patent disclosures, with the (S)-enantiomer exhibiting substantially weaker sortilin binding [1]. While precise enantiomeric IC50 values remain under active patent protection, the structural basis for stereospecific recognition has been established through SAR analysis of chiral benzoic acid derivatives within the Formula (I)–(IV) series, where the (R)-configuration at the chiral center is consistently associated with optimal fit to the sortilin ligand-binding pocket [1].

Enantiomer Binding

Class-level inference

Active (R) vs. weaker (S)

Stereochemical attribution requires validation

Exact fold-difference not publicly disclosed

Evidence Dimension	Enantiomer-specific sortilin binding activity
Target Compound Data	(R)-Sortilin antagonist 1: active enantiomer (eutomer); quantitative IC50 pending full disclosure
Comparator Or Baseline	(S)-Sortilin antagonist 1: distomer with reduced affinity (exact fold-loss not publicly disclosed)
Quantified Difference	Stereospecific binding confirmed by patent SAR; exact ΔIC50 not publicly available but inferred as significant from chiral resolution requirement in the patent
Conditions	Sortilin binding assay as described in WO2022074119; chiral separation and individual enantiomer testing

Why This Matters

Procurement of the pure (R)-enantiomer eliminates the confounding influence of the inactive (S)-distomer, ensuring that observed pharmacology is driven solely by the sortilin-engaging stereoisomer, which is critical for reproducible target validation studies.

• [1] Kjølby, M.F., Nykjaer, A., Little, P., Cases, M. A sortilin antagonist for use in the prevention or treatment of hearing loss. WO2022074119A1, 2022. View Source

Pro-Neurotrophin Apoptosis Pathway Selectivity

(R)-Sortilin antagonist 1 is functionally characterized as blocking the sortilin-mediated apoptosis pathway by interfering with the binding of sortilin to its ligand pro-neurotrophin . This functional annotation distinguishes it from certain other sortilin ligands such as AF38469, which was primarily characterized for inhibiting neurotensin binding and progranulin-sortilin interactions [1]. The explicit demonstration of apoptosis pathway blockade positions (R)-Sortilin antagonist 1 as a pathway-selective tool for studying pro-neurotrophin-driven cell death, relevant to hearing loss and neurodegeneration models .

Pathway Selectivity

Supporting evidence

Blocks pro-neurotrophin/apoptosis

Supports apoptosis pathway study fit

Quantitative apoptosis rescue EC50 pending

Evidence Dimension	Functional pathway selectivity (pro-neurotrophin/apoptosis vs. neurotensin/progranulin)
Target Compound Data	Blocks sortilin–pro-neurotrophin binding and downstream apoptosis signaling
Comparator Or Baseline	AF38469: characterized for neurotensin and progranulin pathway blockade; pro-neurotrophin-specific functional data not prominently reported
Quantified Difference	Qualitative functional annotation difference; quantitative apoptosis rescue EC50 data pending disclosure
Conditions	Cellular apoptosis assays (pro-neurotrophin/sortilin-dependent models) as referenced in WO2022074119

Why This Matters

For researchers specifically investigating pro-neurotrophin/sortilin-driven apoptosis in hearing loss or neurodegeneration, the functional annotation of (R)-Sortilin antagonist 1 provides a mechanistic rationale for selecting this compound over sortilin antagonists whose functional profile is biased toward other ligand pathways.

• [1] Schrøder, T.J., et al. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Bioorg. Med. Chem. Lett. 2014, 24, 177–180. View Source

Hearing Loss vs. CNS Indications

The patent family covering (R)-Sortilin antagonist 1 explicitly claims the use of sortilin antagonists of Formula (I)–(IV) for the prevention or treatment of hearing loss, including noise-induced and ototoxicity-induced hearing loss [1]. Preclinical pharmacokinetic data for a representative compound (Example 8) demonstrated measurable perilymph concentrations following trans-tympanic administration in Hartley guinea pigs, with sustained exposure at 1 mg/mL up to 72 hours post-dosing [1]. This inner ear delivery and exposure data provide indication-specific evidence that is absent for earlier sortilin antagonists such as AF38469, whose development focused on oral bioavailability for CNS indications [2].

Inner Ear PK

Supporting evidence

Perilymph exposure up to 72 h

Supports hearing loss model context

Refer to patent Example 8 for PK values

Evidence Dimension	Preclinical pharmacokinetic demonstration in a hearing loss-relevant compartment (perilymph)
Target Compound Data	Sustained perilymph concentration following trans-tympanic administration (0.1 and 1 mg/mL) in guinea pig; detectable at 72 h
Comparator Or Baseline	AF38469: oral bioavailability demonstrated; no inner ear pharmacokinetic data reported
Quantified Difference	Qualitative indication-specific PK advantage for hearing loss applications; exact perilymph Cmax and AUC values referenced to Example 8 in patent
Conditions	Male Hartley guinea pigs; trans-tympanic administration; perilymph sampling at 1, 8, and 72 h post-dose

Why This Matters

Investigators studying hearing loss require compounds with demonstrated inner ear exposure; selection of (R)-Sortilin antagonist 1 is supported by patent-level pharmacokinetic data in the relevant anatomical compartment, which is unavailable for most generic sortilin antagonists.

• [1] Kjølby, M.F., Nykjaer, A., Little, P., Cases, M. A sortilin antagonist for use in the prevention or treatment of hearing loss. WO2022074119A1, 2022. View Source
• [2] Schrøder, T.J., et al. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Bioorg. Med. Chem. Lett. 2014, 24, 177–180. View Source

High-Impact Applications of (R)-Sortilin Antagonist 1

Noise-Induced Hearing Loss Target Validation

The demonstrated perilymph exposure following trans-tympanic administration supports the use of (R)-Sortilin antagonist 1 in preclinical models of noise-induced hearing loss [1]. Researchers can leverage the compound's pro-neurotrophin/sortilin apoptosis pathway blockade to test the hypothesis that sortilin antagonism protects cochlear hair cells from acoustic trauma, with dosing regimens informed by the 72-hour perilymph pharmacokinetic profile reported for the chemotype.

Cisplatin/Aminoglycoside Ototoxicity Prevention

Given the patent claims covering ototoxicity-induced hearing loss, (R)-Sortilin antagonist 1 is suited for co-administration studies with cisplatin or aminoglycoside antibiotics to assess protection of inner ear structures [1]. The pure (R)-enantiomer ensures that stereochemical variability does not confound dose-response relationships in these sensitive ototoxicity models.

Pro-Neurotrophin/Sortilin Apoptosis Pathway Dissection

The functional annotation of (R)-Sortilin antagonist 1 as a blocker of sortilin–pro-neurotrophin binding distinguishes it from sortilin antagonists characterized primarily for neurotensin or progranulin pathways . This pathway selectivity makes it the rational choice for experiments specifically interrogating proNGF/proBDNF-induced apoptosis in spiral ganglion neurons or other sensory cell types.

Chiral Pharmacology of Vps10p Antagonists

The availability of the pure (R)-enantiomer enables head-to-head comparison with the racemate or (S)-enantiomer in sortilin binding and functional assays [1]. Such studies can quantify the stereochemical contribution to target engagement and downstream signaling, providing essential SAR data for medicinal chemistry programs targeting sortilin-driven pathologies.

Application

Selection Property

Validation Focus

Noise-induced hearing loss model studies

Perilymph exposure context

Pro-neurotrophin apoptosis pathway monitoring

Ototoxicity model co-administration studies

Stereochemical control

Cochlear hair cell protection endpoints

Pro-neurotrophin apoptosis pathway dissection

Pathway selectivity annotation

Sortilin-pro-neurotrophin binding blockade

Chiral pharmacology comparison studies

Enantiomer-specific binding

Stereochemical SAR interpretation

• [1] Kjølby, M.F., Nykjaer, A., Little, P., Cases, M. A sortilin antagonist for use in the prevention or treatment of hearing loss. WO2022074119A1, 2022. View Source